4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(5-fluoro-2-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO3/c1-18-12-3-2-8(14)6-10(12)9-4-5-15-7-11(9)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: QXXLWQLTWYPLIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID10692576
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261992-03-3

Description

4-(5-Fluoro-2-methoxyphenyl)nicotinic acid (5F-MNPA) is an important compound in the field of scientific research. It is a synthetic derivative of nicotinic acid, a naturally occurring compound found in plants and animals. 5F-MNPA has been studied for its potential applications in various areas of scientific research, such as biochemistry, physiology, and pharmacology. This article will provide an overview of 5F-MNPA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has been studied for its potential applications in various areas of scientific research. It has been used as a tool to study the structure and function of various proteins, including G-protein coupled receptors (GPCRs), ion channels, and enzymes. 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has also been used to study the structure and function of various molecules, such as lipids and carbohydrates. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has been used to study the biochemical and physiological effects of various drugs.

Mechanism of Action

4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% is thought to act as an agonist at GPCRs and ion channels, which are important components of signal transduction pathways. It is believed that 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% binds to these receptors and ion channels and activates them, resulting in a variety of downstream effects. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% is thought to act as an inhibitor of certain enzymes, such as enzymes involved in fatty acid metabolism.
Biochemical and Physiological Effects
4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has been studied for its potential effects on various biochemical and physiological processes. It has been shown to modulate the activity of GPCRs and ion channels, resulting in changes in signal transduction pathways. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has been shown to modulate the activity of enzymes involved in fatty acid metabolism.

Advantages and Limitations for Lab Experiments

4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize in high yield and purity. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% is relatively stable, making it suitable for use in long-term experiments. However, there are some drawbacks to using 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% in laboratory experiments. For example, it has a relatively short half-life, which may limit its usefulness in long-term experiments. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% is not very soluble in water, which may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for the use of 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% in scientific research. One potential direction is to further study its effects on GPCRs and ion channels. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% could be used to study the effects of drugs on biochemical and physiological processes. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% could be used to study the effects of fatty acid metabolism on various diseases, such as diabetes and obesity. Additionally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% could be used to study the effects of environmental toxins on biochemical and physiological processes. Finally, 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% could be used to study the effects of various dietary supplements on biochemical and physiological processes.

Synthesis Methods

4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 5-fluoro-2-methoxyphenylacetic acid and nicotinic acid in an aqueous solution. This reaction produces 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95% in a high yield and purity. Other methods, such as the reaction of 5-fluoro-2-methoxyphenylacetic acid and ethyl nicotinate, can also be used to synthesize 4-(5-Fluoro-2-methoxyphenyl)nicotinic acid, 95%.